molecular formula C17H18O3 B8596183 1-Propanone, 1,2-bis(4-methoxyphenyl)- CAS No. 35258-41-4

1-Propanone, 1,2-bis(4-methoxyphenyl)-

Cat. No.: B8596183
CAS No.: 35258-41-4
M. Wt: 270.32 g/mol
InChI Key: GANRUTSEZQVUIO-UHFFFAOYSA-N
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Description

1-Propanone, 1,2-bis(4-methoxyphenyl)- is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Propanone, 1,2-bis(4-methoxyphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Propanone, 1,2-bis(4-methoxyphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

35258-41-4

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

1,2-bis(4-methoxyphenyl)propan-1-one

InChI

InChI=1S/C17H18O3/c1-12(13-4-8-15(19-2)9-5-13)17(18)14-6-10-16(20-3)11-7-14/h4-12H,1-3H3

InChI Key

GANRUTSEZQVUIO-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(C=C1)OC)C(=O)C2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

This reaction is carried out in the same manner as the reaction in example 3. The difference is that, the reactants are p-methoxyphenyl chloride (142.7 mg, 1.0 mmol), 1-(4-methoxyphenyl)-1-propanone (195.8 mg, 1.2 mmol), palladium acetate (6.6 mg, 0.029 mmol), 2-Methoxy-6-(N-methyl-N-phenyl-amino)phenyl(dicyclohexyl)phosphine (18.2 mg, 0.045 mmol), t-BuONa (115.9 mg, 1.2 mmol) in 3 mL dry toluene at 110° C. for 18 h. 1,2-Di(4′-methoxyphenyl)-1-propanone (272.1 mg) was obtained with a yield of 100% as liquid. 1H NMR (300 MHz, CDCl3) δ 7.99-7.92 (m, 2H, ArH), 7.24-7.18 (m, 2H, ArH), 6.87-6.79 (m, 4H, ArH), 4.61 (q, J=6.9 Hz, 1H, CH), 3.76 (s, 3H, OCH3), 3.71 (s, 3H, OCH3), 1.50 (d, J=6.9 Hz, 3H, CH3); 13C NMR (75 MHz, CDCl3) δ 198.9, 163.0, 158.2, 133.8, 130.8, 129.2, 128.5, 114.1, 113.5, 55.1, 54.9, 46.3, 19.4; IR (neat) v (cm−1) 2969, 2932, 2837, 1668, 1600, 1574, 1514, 1455, 1419, 1371, 1303, 1258, 1169, 1114, 1032; MS (70 eV, EI) m/z (%): 270 (M+, 4.28), 135 (100).
Quantity
142.7 mg
Type
reactant
Reaction Step One
Quantity
195.8 mg
Type
reactant
Reaction Step Two
Quantity
115.9 mg
Type
reactant
Reaction Step Three
Quantity
3 mL
Type
solvent
Reaction Step Four
Quantity
6.6 mg
Type
catalyst
Reaction Step Five
Quantity
18.2 mg
Type
catalyst
Reaction Step Six

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